Cas no 877789-05-4 (6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one)

• Product Name: 6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one
• CAS No: 877789-05-4
• MF: C₂₀H₁₈ClFN₂O₃
• MW: 388.819927692413
• CID: 5421154
• Update Time: 2025-05-21

6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-[[4-(4-fluorophenyl)piperazin-1-ium-1-yl]methyl]-2-oxochromen-7-olate
• 6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one

• Inchi： 1S/C20H18ClFN2O3/c21-17-10-16-13(9-20(26)27-19(16)11-18(17)25)12-23-5-7-24(8-6-23)15-3-1-14(22)2-4-15/h1-4,9-11,25H,5-8,12H2
• InChI Key： VNVJZZDWLDQIDT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(Cl)C=C2C(CN2CCN(C3=CC=C(F)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one

Comprehensive Overview of 6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one (CAS No. 877789-05-4)

6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one (CAS No. 877789-05-4) is a synthetic organic compound that belongs to the chromen-2-one family, a class of compounds known for their diverse biological activities. This molecule features a piperazine moiety linked to a fluorophenyl group, which enhances its potential for interaction with biological targets. The presence of a hydroxy group at the 7-position and a chloro substituent at the 6-position further contributes to its unique chemical and pharmacological profile.

Recent studies have highlighted the growing interest in chromen-2-one derivatives due to their applications in medicinal chemistry. Researchers are particularly focused on their potential as enzyme inhibitors and receptor modulators, which aligns with current trends in drug discovery. The compound's CAS No. 877789-05-4 is frequently searched in academic databases, reflecting its relevance in ongoing scientific investigations. Users often inquire about its synthesis methods, solubility, and stability, indicating a demand for detailed technical data.

The structural complexity of 6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one makes it a subject of interest in computational chemistry and molecular docking studies. Its fluorophenyl and piperazine groups are known to interact with various biological targets, including G-protein-coupled receptors (GPCRs), which are a hot topic in pharmaceutical research. This compound's potential as a lead molecule for therapeutic development is underscored by its structural similarity to other bioactive chromen-2-one derivatives.

From a synthetic perspective, the preparation of CAS No. 877789-05-4 involves multi-step organic reactions, including alkylation and condensation processes. The compound's hydroxy and chloro substituents require careful handling to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this molecule, addressing the need for quality control in research settings.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Questions about its biodegradability and toxicity profile are increasingly common in scientific forums, reflecting a broader shift toward sustainable practices in the chemical industry.

The compound's potential applications extend to material science, where its chromen-2-one core could contribute to the development of fluorescent probes or organic semiconductors. Such interdisciplinary applications highlight the versatility of CAS No. 877789-05-4 and its relevance to cutting-edge research. As interest in functional materials grows, this compound may gain further attention for its unique photophysical properties.

In summary, 6-chloro-4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-7-hydroxy-2H-chromen-2-one (CAS No. 877789-05-4) represents a promising area of research at the intersection of medicinal chemistry, materials science, and synthetic methodology. Its structural features and potential applications make it a valuable subject for ongoing scientific exploration, addressing both fundamental and applied research questions.